3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C18H19NO3S
• Molecular Weight: 329.4 g/mol
• IUPAC Name: 3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1-propylindol-2-one
• InChI: InChI=1S/C18H19NO3S/c1-3-10-19-14-7-5-4-6-13(14)18(22,17(19)21)11-15(20)16-9-8-12(2)23-16/h4-9,22H,3,10-11H2,1-2H3
• InChI Key: QKIHKJJXJMWRJY-UHFFFAOYSA-N
• SMILES: CCCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC=C(S3)C)O

Description

3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one, also known as Ro 31-8220, is a synthetic compound that belongs to the family of indolocarbazoles. This compound has been widely used in scientific research due to its unique chemical properties and biological activities.

Mechanism of Action

3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one 31-8220 inhibits the activity of PKC and PKD by binding to the ATP-binding site of these kinases. This prevents the phosphorylation of downstream targets and disrupts signaling pathways involved in various cellular processes. 3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one 31-8220 also inhibits the activity of other kinases by binding to their ATP-binding sites.
Biochemical and Physiological Effects:
3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one 31-8220 has been shown to have various biochemical and physiological effects. It has been shown to inhibit cell proliferation, induce apoptosis, and inhibit angiogenesis. 3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one 31-8220 has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, 3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one 31-8220 has been shown to have neuroprotective effects by inhibiting the activity of GSK-3, which is involved in neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one 31-8220 has several advantages for lab experiments. It is a potent and selective inhibitor of PKC and PKD, which makes it a valuable tool for studying the role of these kinases in various cellular processes. 3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one 31-8220 also has a long half-life, which allows for sustained inhibition of kinase activity. However, 3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one 31-8220 has some limitations for lab experiments. It has poor solubility in aqueous solutions, which can limit its use in certain assays. In addition, 3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one 31-8220 has been shown to inhibit the activity of other kinases, which can complicate the interpretation of results.

Future Directions

There are several future directions for the use of 3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one 31-8220 in scientific research. One direction is the development of more potent and selective inhibitors of PKC and PKD. Another direction is the investigation of the role of 3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one 31-8220 in neurodegenerative diseases such as Alzheimer's disease. In addition, the use of 3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one 31-8220 in combination with other inhibitors or chemotherapeutic agents may enhance its therapeutic potential.

Synthesis Methods

3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one 31-8220 can be synthesized using a multi-step process. The first step involves the condensation of 2-acetylthiophene with 1-naphthylamine to form 2-(5-methyl-2-thienyl)indole. The second step involves the reaction of 2-(5-methyl-2-thienyl)indole with propylmagnesium bromide to form 1-propyl-2-(5-methyl-2-thienyl)indole. The final step involves the reaction of 1-propyl-2-(5-methyl-2-thienyl)indole with 3-bromo-4-hydroxybenzaldehyde to form 3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one 31-8220.

Scientific Research Applications

3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one 31-8220 has been widely used in scientific research as a protein kinase inhibitor. It has been shown to inhibit the activity of protein kinase C (PKC) and protein kinase D (PKD), which are involved in various cellular processes such as cell proliferation, differentiation, and apoptosis. 3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one 31-8220 has also been shown to inhibit the activity of other kinases such as mitogen-activated protein kinase (MAPK) and glycogen synthase kinase-3 (GSK-3).